(3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one

• IUPAC Name: (3aS,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one
• InChI: InChI=1S/C7H11NO/c9-7-6-3-1-2-5(6)4-8-7/h5-6H,1-4H2,(H,8,9)/t5-,6-/m0/s1
• InChI Key: RLEPMHBHXGEBBX-WDSKDSINSA-N
• Canonical SMILES: C1CC2CNC(=O)C2C1
• Isomeric SMILES: C1C[C@H]2CNC(=O)[C@H]2C1
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol

Description

(3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one, commonly known as HCP, is a cyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Optoelectronic Materials

• . These materials find applications in devices such as organic light-emitting diodes (OLEDs), solar cells, and sensors due to their unique electronic properties.

Pigments and Dyes

• . Their distinct coloration makes them valuable in various industries, including textiles, paints, and printing.

Biological Activities

• . Researchers have identified derivatives with promising properties:
  • .
  • .
  • .
  • .
  • .

Synthetic Approaches

• Researchers have explored synthetic routes to construct hydrogenated pyrrolo [3,4-b]pyrroles. The most common strategies include:
  • .
  • .

Functionalized cis-Hexahydropyrrolo[3,2-b]pyrrol-3-ones

• . These compounds may find applications in drug discovery and medicinal chemistry.

Selective Inhibitor of Monoacylglycerol Lipase (MAGL)

• . Its development has implications for understanding lipid metabolism and potential therapeutic interventions.

Mechanism of Action

Target of Action

The primary targets of EN300-7428101 are cysteinyl proteinases , including cathepsin K . These enzymes play crucial roles in various biological processes, including protein degradation and turnover, antigen processing, and bone resorption .

Mode of Action

EN300-7428101 interacts with its targets by inhibiting their enzymatic activity . The compound binds to the active sites of cysteinyl proteinases, preventing them from catalyzing their substrate proteins . This inhibition disrupts the normal function of these enzymes, leading to changes in the biochemical pathways they are involved in .

Biochemical Pathways

The inhibition of cysteinyl proteinases by EN300-7428101 affects several biochemical pathways. Most notably, it impacts the pathway of protein degradation and turnover, leading to an accumulation of undegraded proteins . Additionally, the inhibition of cathepsin K disrupts the process of bone resorption, which could have implications for conditions like osteoporosis .

Pharmacokinetics

This suggests that the compound is well-absorbed, adequately distributed throughout the body, metabolized efficiently, and excreted in a timely manner, all of which contribute to its bioavailability .

Result of Action

The molecular and cellular effects of EN300-7428101’s action primarily involve the disruption of normal protein degradation and bone resorption processes . At the molecular level, this leads to an accumulation of undegraded proteins. At the cellular level, it can affect the function of cells that rely on these processes, such as osteoclasts in the case of bone resorption .

Action Environment

Environmental factors can influence the action, efficacy, and stability of EN300-7428101. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its ability to bind to its target enzymes . .